Cas no 2680770-81-2 (tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate
• CAS No: 2680770-81-2
• MF: C₁₀H₂₀N₂O₄S
• MW: 264.341801643372
• CID: 5649594
• PubChem ID: 165906493
• Update Time: 2025-06-08

tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28281790
• 2680770-81-2
• tert-butyl N-[3-(sulfamoylmethyl)cyclobutyl]carbamate
• tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate

• Inchi： 1S/C10H20N2O4S/c1-10(2,3)16-9(13)12-8-4-7(5-8)6-17(11,14)15/h7-8H,4-6H2,1-3H3,(H,12,13)(H2,11,14,15)
• InChI Key： JDBRSPKOUQZWMD-UHFFFAOYSA-N
• SMILES： S(CC1CC(C1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 264.11437830g/mol
• Monoisotopic Mass: 264.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate

Recent Advances in the Study of tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate (CAS: 2680770-81-2)

The compound tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate (CAS: 2680770-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The unique structural features of this compound, particularly the cyclobutylcarbamate moiety, contribute to its enhanced stability and bioavailability, making it a promising candidate for further investigation.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate via a multi-step process involving the reaction of cyclobutylamine with tert-butyl dicarbonate, followed by sulfamoylation. The compound was subsequently evaluated for its inhibitory activity against carbonic anhydrase isoforms, revealing selective inhibition of CA-IX, a biomarker associated with hypoxic tumors. These findings suggest potential applications in targeted cancer therapy.

Further investigations have explored the compound's mechanism of action at the molecular level. Computational docking studies and molecular dynamics simulations have provided insights into the binding interactions between tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate and the active site of CA-IX. The sulfamoyl group was found to coordinate with the zinc ion in the enzyme's active site, while the cyclobutylcarbamate moiety contributed to hydrophobic interactions, enhancing binding affinity.

In addition to its anticancer potential, recent preclinical studies have investigated the compound's efficacy in treating neurological disorders. Preliminary results indicate that tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate may modulate gamma-aminobutyric acid (GABA)ergic signaling, suggesting possible applications in epilepsy and anxiety disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The development of tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate derivatives has also been a focus of recent research. Structure-activity relationship (SAR) studies have identified modifications to the cyclobutyl ring and sulfamoyl group that can enhance potency and selectivity. These advancements pave the way for the design of next-generation therapeutics with improved pharmacokinetic properties.

In conclusion, tert-butyl N-3-(sulfamoylmethyl)cyclobutylcarbamate (CAS: 2680770-81-2) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and promising biological activities warrant further investigation, particularly in the areas of oncology and neurology. Continued research efforts are expected to yield novel derivatives with enhanced therapeutic efficacy and reduced side effects, contributing to the advancement of precision medicine.